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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pigment Orange 16 with other commercially

significant diarylide pigments. The information presented is intended to assist researchers and

professionals in material science, formulation chemistry, and related fields in selecting

appropriate pigments based on their performance characteristics. All quantitative data is

summarized for ease of comparison, and detailed experimental protocols for key performance

indicators are provided.

Introduction to Diarylide Pigments
Diarylide pigments are a class of organic compounds characterized by a poly-azo

chromophore, specifically containing two azo groups. These pigments are synthesized from

3,3'-disubstituted benzidines and are known for their bright yellow, orange, and red shades.

They offer good color strength and, in many cases, better resistance properties compared to

monoazo pigments, making them suitable for a wide range of applications including inks,

plastics, and coatings. The general structure of diarylide pigments allows for a variety of

shades and properties to be achieved by modifying the substituents on the benzidine and

coupling components.

Chemical Structures of Selected Diarylide Pigments
The performance of diarylide pigments is intrinsically linked to their molecular structure.

Substituents on the aromatic rings can influence properties such as lightfastness, heat stability,
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and solvent resistance. Below are the chemical structures of Pigment Orange 16 and other

key diarylide pigments discussed in this guide.

Pigment Orange 16 (PO 16)

C.I. Name: Pigment Orange 16

C.I. Number: 21160

Chemical Formula: C₃₄H₃₂N₆O₆

Pigment Yellow 12 (PY 12)

C.I. Name: Pigment Yellow 12

C.I. Number: 21090

Chemical Formula: C₃₂H₂₆Cl₂N₆O₄

Pigment Yellow 13 (PY 13)

C.I. Name: Pigment Yellow 13

C.I. Number: 21100

Chemical Formula: C₃₆H₃₄Cl₂N₆O₄

Pigment Yellow 17 (PY 17)

C.I. Name: Pigment Yellow 17

C.I. Number: 21105

Chemical Formula: C₃₄H₃₀Cl₂N₆O₆

Pigment Orange 13 (PO 13)

C.I. Name: Pigment Orange 13
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C.I. Number: 21110

Chemical Formula: C₃₂H₂₄Cl₂N₈O₂

Pigment Orange 34 (PO 34)

C.I. Name: Pigment Orange 34

C.I. Number: 21115

Chemical Formula: C₃₄H₂₈Cl₂N₈O₂

Performance Data Comparison
The following table summarizes the key performance characteristics of Pigment Orange 16
and other selected diarylide pigments. The data has been compiled from various technical data

sheets and scientific publications. It is important to note that values may vary slightly between

manufacturers and under different testing conditions.
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Property
Pigment
Orange
16

Pigment
Yellow 12

Pigment
Yellow 13

Pigment
Yellow 17

Pigment
Orange
13

Pigment
Orange
34

C.I. Name
Pigment

Orange 16

Pigment

Yellow 12

Pigment

Yellow 13

Pigment

Yellow 17

Pigment

Orange 13

Pigment

Orange 34

C.I.

Number
21160 21090 21100 21105 21110 21115

Hue
Reddish

Orange

Greenish

Yellow

Reddish

Yellow

Greenish

Yellow

Yellowish

Orange

Yellowish

Orange

Lightfastne

ss (BWS)

- Full

Shade
5 5 5-6 6-7 5-6 6

- Tint 4 4 5 5-6 4 5-6

Heat

Stability

(°C)

180-200 160 180 160-220 150-180 180

Solvent

Resistance

(1-5)

- Water 5 5 5 5 5 4

- Ethanol 3 5 5 4 4 4

- Xylene 4 4 4-5 4 4 4

- MEK 4 4 4-5 4 4 4

- Ethyl

Acetate
4 4 4-5 3 4 4

Acid

Resistance

(1-5)

4 5 5 4 3-4 4
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Alkali

Resistance

(1-5)

4 5 5 5 4 4

Oil

Absorption

( g/100g )

~40 40-50 40-65 35-45 30-60 40-50

Acute Oral

LD50 (rat,

mg/kg)

>2000[1] >5000 >5000 >15000[2] >2100[3][4] >10000[5]

Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 1 is very poor and 8 is

excellent. Resistance to solvents, acids, and alkalis is rated on a scale of 1 to 5, where 1 is

poor and 5 is excellent.

Experimental Protocols
Detailed methodologies for the key experiments cited in the performance data table are

outlined below. These protocols are based on internationally recognized standards to ensure

reproducibility.

General Synthesis of Diarylide Pigments
The synthesis of diarylide pigments follows a general two-step process involving diazotization

and azo coupling.
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General Synthesis of Diarylide Pigments

Step 1: Diazotization

Step 2: Azo Coupling

Aromatic Diamine
(e.g., 3,3'-Dichlorobenzidine)

Tetrazonium Salt Formation
(0-5 °C)

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl)

Diarylide Pigment Precipitation

Coupling Reaction

Coupling Agent (2 eq.)
(e.g., Acetoacetanilide derivative) Alkaline Solution

Click to download full resolution via product page

General synthesis pathway for diarylide pigments.

Methodology:

Diazotization: An aromatic diamine (e.g., 3,3'-dichlorobenzidine) is suspended in an aqueous

solution of hydrochloric acid and cooled to 0-5 °C. An aqueous solution of sodium nitrite is

then added dropwise while maintaining the low temperature to form the corresponding

tetrazonium salt.

Azo Coupling: The coupling agent (e.g., an acetoacetanilide derivative) is dissolved in an

alkaline solution. The cold tetrazonium salt solution is then slowly added to the coupling

agent solution with vigorous stirring. The pH is maintained in the appropriate range to

facilitate the coupling reaction.
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Precipitation and Isolation: The diarylide pigment precipitates out of the solution. The solid

pigment is then filtered, washed with water to remove any unreacted starting materials and

salts, and dried.

Lightfastness Testing (Based on ISO 105-B02)
Lightfastness is a measure of a pigment's resistance to fading upon exposure to light.
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Lightfastness Testing Workflow (ISO 105-B02)

Prepare Pigment Dispersion in a
Standard Binder (e.g., alkyd resin)

Apply a Uniform Film to a
Standard Substrate

Dry/Cure the Film

Mount Specimen in a Sample Holder

Partially Mask the Specimen

Place in Xenon Arc Weathering Chamber

Expose to Simulated Sunlight under
Controlled Conditions (Irradiance, Temperature, Humidity)

Periodically Assess Color Change of
Specimen against the Unexposed Area Simultaneously Expose Blue Wool Standards (BWS 1-8)

Compare Fading of Specimen to the
Fading of the Blue Wool Standards

Assign Lightfastness Rating (1-8)

Click to download full resolution via product page

Workflow for lightfastness testing of pigments.
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Methodology:

Sample Preparation: The pigment is dispersed in a standard binder system (e.g., an alkyd

resin for coatings). A uniform film of the pigmented binder is then applied to a standard

substrate (e.g., a drawdown card).

Exposure: The prepared sample is partially masked to create an unexposed reference area.

The sample is then placed in a xenon arc weathering chamber, which simulates the full

spectrum of sunlight. A set of Blue Wool Standards (BWS 1-8) are exposed simultaneously

under the same conditions.

Evaluation: The color change of the exposed portion of the sample is periodically compared

to the unexposed portion using a grayscale for assessing change in color. The lightfastness

rating is determined by identifying which Blue Wool Standard shows a similar degree of

fading as the test sample.

Heat Stability Testing (Based on ISO 105-B06)
Heat stability determines the temperature at which a pigment begins to degrade or change

color.
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Heat Stability Testing Workflow

Prepare Pigment-Polymer Compound
(e.g., 1% pigment in HDPE)

Divide Compound into Aliquots

Injection Mold or Press a Plaque at a
Starting Temperature (e.g., 180 °C)

Increase Temperature in Increments
(e.g., 20 °C)

Visually Compare the Color of the Plaques

Mold a New Plaque at Each Temperature Increment

Measure Color Difference (ΔE*)
Spectrophotometrically

Determine the Temperature at which a
Significant Color Change Occurs

Click to download full resolution via product page

Workflow for heat stability testing of pigments.

Methodology:
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Sample Preparation: The pigment is compounded with a specific polymer (e.g., High-Density

Polyethylene - HDPE) at a defined concentration.

Processing: The pigmented polymer is processed through an injection molding machine or a

press at a series of increasing temperatures. A control sample is processed at a temperature

where the pigment is known to be stable.

Evaluation: The color of the samples processed at higher temperatures is compared to the

control sample. The heat stability is reported as the highest temperature at which no

significant color change is observed.

Solvent Resistance Testing (Based on ASTM D5402)
This test assesses the ability of a pigmented coating to resist degradation by a solvent.
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Solvent Resistance Testing Workflow (ASTM D5402)

Prepare a Cured Film of the
Pigmented System on a Substrate

Saturate a Cotton Swab or Cloth
with the Test Solvent

Rub the Film with the Saturated Swab
using a Consistent Pressure and Motion

Perform a Specified Number of
'Double Rubs'

Examine the Swab for Color TransferVisually Inspect the Film for any
Signs of Degradation (e.g., softening, color transfer)

Rate the Resistance on a Scale of 1-5

Click to download full resolution via product page

Workflow for solvent resistance testing.

Methodology:

Sample Preparation: A fully cured film of the pigmented system is prepared on a suitable

substrate.
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Testing: A cloth or cotton swab is saturated with the test solvent (e.g., methyl ethyl ketone,

xylene). The surface of the film is then rubbed a specified number of times with a consistent

pressure.

Evaluation: The film is examined for any signs of degradation, such as softening, blistering,

or dissolution. The cloth is also inspected for any color transfer from the film. The resistance

is then rated based on the extent of the effect.

Structure-Property Relationships
The performance of diarylide pigments is a direct consequence of their molecular structure. For

instance, the presence of electron-withdrawing groups, such as chlorine atoms, can often

improve lightfastness and solvent resistance. The specific stereochemistry of the molecule,

including the planarity of the biphenyl group, can also influence the crystal packing and,

consequently, the pigment's properties. Generally, higher molecular weight diarylide pigments

exhibit better bleed resistance and thermal stability compared to their monoazo counterparts.

Toxicological Profile
Diarylide pigments are generally considered to have low acute toxicity.[6] The available data for

the pigments listed in this guide show high LD50 values, indicating low acute oral toxicity.[1][2]

[3][4][5][7] However, a key consideration for diarylide pigments derived from 3,3'-

dichlorobenzidine is the potential for thermal degradation at temperatures above 200°C, which

can lead to the release of the parent amine, a known carcinogen.[6] Therefore, caution should

be exercised when processing these pigments at elevated temperatures. Long-term studies on

Pigment Yellow 12 have not shown carcinogenic effects in rats and mice.[6][8]

Conclusion
Pigment Orange 16 is a reddish-orange diarylide pigment with moderate lightfastness and

heat stability. When compared to other diarylide pigments, it offers a distinct shade but may not

be suitable for applications requiring high lightfastness or heat resistance. For applications

demanding higher performance, particularly in terms of lightfastness, diarylide yellows such as

Pigment Yellow 13 and Pigment Yellow 17 may be more suitable alternatives. The choice of

pigment will ultimately depend on the specific requirements of the application, including the
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desired shade, required durability, processing conditions, and cost considerations. This guide

provides the foundational data and methodologies to aid in this selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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